Cas no 1171467-69-8 (N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide)
![N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide structure](https://www.kuujia.com/scimg/cas/1171467-69-8x500.png)
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-(2-methylpropoxy)-N-[1,2,3,4-tetrahydro-1-(2-methoxyacetyl)-7-quinolinyl]-
- N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide
-
- InChI Key: RPMNGWKILITPMH-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC=C(OCC(C)C)C=C1
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2050-0511-10mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-40mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-20μmol |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-75mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-15mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-1mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-3mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-5mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-50mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F2050-0511-2mg |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide |
1171467-69-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide Related Literature
-
Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
-
Ulrich Siemeling,Imke Scheppelmann,Beate Neumann,Anja Stammler,Hans-Georg Stammler,Jadwiga Frelek Chem. Commun., 2003, 2236-2237
-
Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
-
Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
-
Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
Additional information on N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide
Chemical Compound CAS No. 1171467-69-8: N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide
The chemical compound with CAS No. 1171467-69-8, named N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide, is a complex organic molecule with potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, including a tetrahydroquinoline ring system and a sulfonamide group, which are often associated with bioactive properties. Recent advancements in medicinal chemistry have highlighted the importance of such structures in drug design, particularly for targeting specific biological pathways and receptors.
The tetrahydroquinoline core of this compound is a well-known scaffold in drug discovery due to its ability to interact with various protein targets. The presence of the 2-methoxyacetyl substituent on the tetrahydroquinoline ring suggests that this compound may exhibit enhanced solubility and stability compared to its unsubstituted counterparts. Additionally, the sulfonamide group attached to the benzene ring is a common motif in pharmaceuticals, often contributing to hydrogen bonding capabilities and improved pharmacokinetic profiles.
Recent studies have focused on the synthesis and characterization of similar compounds to explore their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). For instance, researchers have reported that sulfonamide-containing compounds can effectively inhibit enzymes involved in inflammation and cancer progression. The 4-(2-methylpropoxy) substituent on the benzene ring may further enhance the compound's lipophilicity, making it more suitable for crossing cellular membranes and interacting with intracellular targets.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Techniques such as Suzuki coupling or nucleophilic aromatic substitution are commonly employed in such syntheses. The integration of these advanced methodologies ensures that the final product meets stringent quality standards required for preclinical testing.
In terms of biological evaluation, preliminary assays have indicated that this compound exhibits moderate activity against certain kinases and receptor systems. However, further optimization may be necessary to improve its potency and selectivity. Collaborative efforts between chemists and biologists are crucial at this stage to refine the structure-function relationships and identify potential leads for therapeutic intervention.
Looking ahead, the development of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide represents a promising avenue in drug discovery. Its unique combination of structural features positions it as a valuable tool for exploring novel therapeutic strategies against diseases such as cancer or neurodegenerative disorders. Continued research into its mechanism of action and pharmacokinetic properties will undoubtedly shed light on its potential clinical applications.
1171467-69-8 (N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(2-methylpropoxy)benzene-1-sulfonamide) Related Products
- 1343735-52-3(2-(3,4-Dimethylcyclohexyl)propan-2-amine)
- 1891965-77-7(3-2-(propan-2-yl)phenyl-1,2-oxazole-5-carboxylic acid)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
- 2138239-26-4(5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
- 282727-27-9([1,1'-Biphenyl]-4-carboxylicacid, 2',3'-dimethyl-)
- 2221812-09-3(2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)
- 1369174-19-5(2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine)
- 1227581-19-2(3'-Fluoro-2-methoxy-5-(trifluoromethyl)biphenyl)
- 1189426-16-1(Sulfadiazine-13C6)



